Cas no 1807102-10-8 (Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetate)

• Product Name: Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetate
• CAS No: 1807102-10-8
• MF: C₁₁H₁₁BrF₂INO₂
• MW: 434.015821695328
• CID: 4894087
• Update Time: 2025-06-07

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetate

• Inchi： 1S/C11H11BrF2INO2/c1-2-18-9(17)4-6-3-7(10(13)14)8(5-12)11(15)16-6/h3,10H,2,4-5H2,1H3
• InChI Key： HGKIENFNRFQVKF-UHFFFAOYSA-N
• SMILES： IC1=C(CBr)C(C(F)F)=CC(CC(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetate

Comprehensive Overview of Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetate (CAS No. 1807102-10-8)

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetate (CAS No. 1807102-10-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique halogenated and fluorinated substituents, has garnered attention for its potential role in drug discovery and material science. Its molecular structure, featuring bromomethyl, difluoromethyl, and iodo groups, makes it a versatile intermediate for synthesizing complex molecules.

The growing interest in halogenated pyridines stems from their ability to enhance the bioactivity and stability of target compounds. Researchers are particularly intrigued by the difluoromethyl moiety, which is known to improve metabolic stability and membrane permeability in drug candidates. This aligns with current trends in medicinal chemistry, where fluorine-containing compounds are increasingly explored for their therapeutic potential. The bromomethyl and iodo groups further expand its utility in cross-coupling reactions, a hot topic in synthetic organic chemistry.

In the context of AI-driven drug discovery, compounds like Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetate are invaluable. Computational models often prioritize halogenated scaffolds due to their predictable reactivity and compatibility with high-throughput screening. This compound's CAS No. 1807102-10-8 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in modern research. Additionally, its structural features resonate with the demand for sustainable chemistry, as halogenated intermediates can reduce synthetic steps and waste generation.

From a technical perspective, the synthesis of Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetate involves multi-step functionalization of pyridine cores. The difluoromethyl group is typically introduced via electrophilic fluorination, while the bromomethyl and iodo substituents are added through radical or nucleophilic pathways. Such methodologies are widely discussed in peer-reviewed journals, highlighting the compound's role in advancing green chemistry and atom economy principles.

Beyond pharmaceuticals, this compound's applications extend to agrochemical innovation. The pyridine scaffold is a common motif in herbicides and insecticides, and its halogenated derivatives often exhibit enhanced efficacy. With the global push for precision agriculture, researchers are exploring how CAS No. 1807102-10-8 can contribute to next-generation crop protection agents. This aligns with searches for "halogenated agrochemical intermediates" and "fluorinated pyridine derivatives," which have surged in recent years.

Quality control and handling of Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetate require adherence to stringent protocols. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for verifying purity and structure. These methods are critical for ensuring reproducibility in research, a topic frequently queried in scientific forums. The compound's stability under various conditions is also a key consideration, particularly for long-term storage and transport.

In summary, Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetate (CAS No. 1807102-10-8) represents a cutting-edge tool for chemists and researchers. Its multifaceted applications, from drug development to agrochemical design, underscore its importance in contemporary science. As the demand for halogenated building blocks and fluorinated compounds grows, this pyridine derivative is poised to remain a focal point in innovation-driven industries.